Cas no 15398-69-3 (Disulfide,bis(4-isothiocyanatophenyl) (9CI))

• Product Name: Disulfide,bis(4-isothiocyanatophenyl) (9CI)
• CAS No: 15398-69-3
• MF: C₁₄H₈N₂S₄
• MW: 332.486717224121
• CID: 181837
• PubChem ID: 242961
• Update Time: 2025-04-19

Disulfide,bis(4-isothiocyanatophenyl) (9CI) Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis(4-isothiocyanatophenyl) (9CI)
• 1-isothiocyanato-4-[(4-isothiocyanatophenyl)disulfanyl]benzene
• 1,1'-Dithiobis(4-isothiocyanatobenzene)
• AC1L6AJM
• AC1Q7EX4
• AR-1I0328
• bis(4-isothiocyanatophenyl) disulfide
• CHEMBL120952
• CTK4C8062
• NSC52085
• NSC-52085
• DTXSID00165502
• 15398-69-3
• Disulfide, bis(4-isothiocyanatophenyl)
• ISOTHIOCYANIC ACID, DITHIODI-P-PHENYLENE ESTER
• SCHEMBL483870
• Y9AWX51EZT
• UNII-Y9AWX51EZT
• DIPHENYL DISULFIDE 4,4'-DIISOTHIOCYANATE
• NSC 52085
• DISULFIDE, BIS(P-ISOTHIOCYANATOPHENYL)

• Inchi： 1S/C14H8N2S4/c17-9-15-11-1-5-13(6-2-11)19-20-14-7-3-12(4-8-14)16-10-18/h1-8H
• InChI Key： IGFVJCSYXLNCHM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)SC1C=CC(=CC=1)N=C=S

Computed Properties

• Exact Mass: 331.95724
• Monoisotopic Mass: 331.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 493.9°Cat760mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.691
• PSA: 24.72
• LogP: 5.95460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives